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Compound of Interest

Compound Name:
(Ethoxycarbonylmethyl)triphenylph

osphonium bromide

Cat. No.: B105958 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory operations is paramount. This document provides comprehensive guidance on the

personal protective equipment (PPE), operational procedures, and disposal plans for

(Ethoxycarbonylmethyl)triphenylphosphonium bromide (CAS No. 1530-45-6). Adherence

to these protocols is critical for minimizing risks and ensuring regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)
(Ethoxycarbonylmethyl)triphenylphosphonium bromide is a chemical that requires careful

handling due to its potential health effects. It is known to cause skin and serious eye irritation.

[1][2][3] In some cases, it may also cause respiratory irritation.[2][4] Therefore, the use of

appropriate personal protective equipment is mandatory.

Table 1: Required Personal Protective Equipment (PPE)
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PPE Item Specification Rationale

Eye and Face Protection

Chemical safety goggles or

glasses with side shields

conforming to OSHA 29 CFR

1910.133 or European

Standard EN166.[5]

To protect eyes from splashes

and dust particles.

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber), a

standard laboratory coat, and

protective boots if necessary.

[3]

To prevent skin contact and

contamination of personal

clothing.[6]

Respiratory Protection

A NIOSH/MSHA-approved

dust respirator (such as an

N95) should be used in poorly

ventilated areas or when dust

is generated.[3][7]

To avoid inhalation of dust

particles.[4]

Operational Plan: From Receipt to Use
A systematic approach to handling (Ethoxycarbonylmethyl)triphenylphosphonium bromide
is essential for laboratory safety. The following workflow outlines the key steps from receiving

the chemical to its use in experimental procedures.
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Figure 1. Workflow for Safe Handling of (Ethoxycarbonylmethyl)triphenylphosphonium
bromide.

Step-by-Step Handling Protocol:

Receiving and Inspection: Upon receipt, carefully inspect the container for any signs of

damage. Ensure the label is intact and legible.

Storage: Store the chemical in a tightly closed container in a cool, dry, and well-ventilated

place, away from oxidizing agents.[5][8] Phosphonium salts can be hygroscopic, so storage

in a desiccator is recommended to maintain their integrity.[9]

Personal Protective Equipment (PPE): Before handling, put on all required PPE as detailed

in Table 1.

Weighing and Transfer: Conduct all weighing and transfer operations in a well-ventilated

area or a chemical fume hood to minimize dust inhalation.[6] Avoid breathing dust.[4][5]

Experimental Use: Add the chemical to the reaction vessel in a controlled manner. If the

reaction involves heating, ensure adequate ventilation to handle any potential thermal

decomposition, which can release irritating gases and vapors.[5]

Post-Handling: After use, thoroughly wash your hands and any exposed skin with soap and

water.[4][5] Decontaminate all work surfaces and equipment.

Emergency Procedures
In the event of accidental exposure or a spill, immediate action is crucial.

Table 2: First-Aid Measures
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Exposure Route First-Aid Procedure

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.[4][5]

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[5]

Skin Contact

Wash off immediately with plenty of soap and

water while removing all contaminated clothing

and shoes.[4][5] If skin irritation occurs, get

medical advice/attention.[5]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[4][5]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and drink plenty of water. Call

a physician or poison control center

immediately.[5][8]

Spill Management:

In case of a spill, ensure the area is well-ventilated and restrict access.[6] Wearing appropriate

PPE, sweep up the solid material and place it into a suitable, labeled container for disposal.[4]

[5] Avoid generating dust.

Disposal Plan
Proper disposal of (Ethoxycarbonylmethyl)triphenylphosphonium bromide and its

containers is essential to prevent environmental contamination and ensure regulatory

compliance.

Waste Collection and Storage:
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Collect all waste material, including unused product and contaminated consumables (e.g.,

gloves, weighing paper), in a designated and clearly labeled hazardous waste container.

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials.

Disposal Method:

Dispose of the contents and container at an approved waste disposal plant.[4][5] Do not

dispose of it in the normal trash or pour it down the drain.

All disposal practices must be in accordance with federal, state, and local regulations. It is

advisable to consult with your institution's environmental health and safety (EHS) department

for specific guidance.

Physical and Chemical Properties
The following table summarizes key quantitative data for

(Ethoxycarbonylmethyl)triphenylphosphonium bromide.

Table 3: Physical and Chemical Data

Property Value

Molecular Formula C22H22BrO2P

Molecular Weight 429.28 g/mol [1][2]

Appearance White powder/solid[4]

Melting Point 145-150 °C (decomposes)[7]

Odor Odorless[4]

Solubility No information available

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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